Cas no 1521945-79-8 (2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid)

• Product Name: 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid
• CAS No: 1521945-79-8
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD22997921
• CID: 4603847
• PubChem ID: 80741155
• Update Time: 2025-10-31

2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Pyridin-4-ylmethoxy)phenyl)acetic Acid
• 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid

• MDL： MFCD22997921
• Inchi： 1S/C14H13NO3/c16-14(17)9-12-3-1-2-4-13(12)18-10-11-5-7-15-8-6-11/h1-8H,9-10H2,(H,16,17)
• InChI Key： RXKXWXBYTXXHGG-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1OCC1C=CN=CC=1

Additional information on 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid

Research Brief on 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid (CAS: 1521945-79-8): Recent Advances and Applications

The compound 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid (CAS: 1521945-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. Its structural features, including the pyridinylmethoxy and phenylacetic acid moieties, contribute to its ability to modulate inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in reducing prostaglandin E2 (PGE2) levels in vitro, suggesting potential as a COX-2 selective inhibitor.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid exhibit potent inhibitory effects on tumor cell proliferation, particularly in breast and lung cancer cell lines. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer.

The synthesis and optimization of 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid have also been a focus of recent research. A team at MIT developed a novel, high-yield synthetic route (2023) that improves scalability and reduces production costs, making it more accessible for large-scale pharmaceutical applications. This advancement is particularly significant given the compound's growing importance in the development of next-generation therapeutics.

Looking ahead, the potential applications of 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid extend beyond its current uses. Ongoing research is exploring its utility in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Alzheimer's disease. Furthermore, its role as a building block for more complex drug molecules continues to expand, with several patents filed in 2024 for new derivatives targeting a range of conditions, from autoimmune disorders to infectious diseases.

In conclusion, 2-(2-(pyridin-4-ylmethoxy)phenyl)acetic acid (CAS: 1521945-79-8) represents a promising compound with diverse therapeutic potential. Its multifaceted biological activities, coupled with recent advancements in synthesis and application, position it as a valuable asset in the ongoing pursuit of innovative pharmaceutical solutions. Future research should focus on further elucidating its mechanisms of action and exploring its clinical potential through rigorous preclinical and clinical studies.